Cas no 1360927-98-5 (Methyl4-Bromo-5-methylindole-3-carboxylate)

• Product Name: Methyl4-Bromo-5-methylindole-3-carboxylate
• CAS No: 1360927-98-5
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD22558751
• CID: 4590609
• Update Time: 2025-10-30

Methyl4-Bromo-5-methylindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Bromo-5-methylindole-3-carboxylate
• Methyl4-Bromo-5-methylindole-3-carboxylate

• MDL： MFCD22558751
• Inchi： 1S/C11H10BrNO2/c1-6-3-4-8-9(10(6)12)7(5-13-8)11(14)15-2/h3-5,13H,1-2H3
• InChI Key： PONNDXANANZDLQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2)C(C(OC)=O)=C1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 397.1±37.0 °C at 760 mmHg
• Flash Point: 194.0±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl4-Bromo-5-methylindole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl4-Bromo-5-methylindole-3-carboxylate

Recent Advances in the Application of Methyl 4-Bromo-5-methylindole-3-carboxylate (CAS: 1360927-98-5) in Chemical Biology and Pharmaceutical Research

Methyl 4-Bromo-5-methylindole-3-carboxylate (CAS: 1360927-98-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for diverse modifications. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its applications, synthetic methodologies, and biological activities.

One of the most notable applications of Methyl 4-Bromo-5-methylindole-3-carboxylate is its role as a precursor in the synthesis of indole-based pharmaceuticals. Indole derivatives are known for their wide range of pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent research has demonstrated that modifications at the 4-bromo and 5-methyl positions of the indole ring can significantly enhance the compound's bioactivity and selectivity, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-Bromo-5-methylindole-3-carboxylate in the development of small-molecule inhibitors targeting protein kinases. The study reported that the compound's bromo and methyl substituents played a crucial role in optimizing binding affinity and inhibitory potency. These findings underscore the compound's potential in the design of next-generation kinase inhibitors for treating cancers and other kinase-related disorders.

Another significant advancement involves the compound's application in agrochemical research. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel indole-based fungicides using Methyl 4-Bromo-5-methylindole-3-carboxylate as a starting material. The study highlighted the compound's efficacy in inhibiting fungal growth, with promising results against Fusarium and Aspergillus species. This opens new avenues for developing environmentally friendly agrochemicals with reduced toxicity.

From a synthetic chemistry perspective, recent efforts have focused on improving the yield and scalability of Methyl 4-Bromo-5-methylindole-3-carboxylate production. A 2024 paper in Organic Process Research & Development introduced a novel catalytic system that enhances the efficiency of the bromination and esterification steps, reducing byproduct formation and overall production costs. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

In conclusion, Methyl 4-Bromo-5-methylindole-3-carboxylate (CAS: 1360927-98-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and agrochemical development, makes it a valuable asset for researchers. Future studies are expected to further explore its applications, particularly in the context of targeted therapies and sustainable chemistry.